2,2-Dideuterio-2-phenylacetonitrile

• IUPAC Name: 2,2-dideuterio-2-phenylacetonitrile
• InChI: InChI=1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6D2
• InChI Key: SUSQOBVLVYHIEX-NCYHJHSESA-N
• Canonical SMILES: C1=CC=C(C=C1)CC#N
• Isomeric SMILES: [2H]C([2H])(C#N)C1=CC=CC=C1
• Molecular Formula: C8H7N
• DSSTOX Substance ID: DTXSID60480783
• Molecular Weight: 119.16 g/mol
• CAS RN: 935-66-0

Description

2,2-Dideuterio-2-phenylacetonitrile is a chemical compound with the molecular formula C8H7N. It is used for research purposes.

Synthesis Analysis

A novel method for the synthesis of phenylacetonitrile by amination of styrene oxide catalyzed by a bimetallic catalyst Zn 30.1 Cr 4.3 /γ-Al 2 O 3 was established. A yield as high as 87.9% was received when the reaction was conducted on a fixed-bed reactor dosed with 30 ml (21 g) catalyst at 693 K under ammonia at atmospheric pressure.

Molecular Structure Analysis

The molecular structure of 2,2-Dideuterio-2-phenylacetonitrile is represented by the molecular formula C8H7N.

Physical And Chemical Properties Analysis

2,2-Dideuterio-2-phenylacetonitrile has a molecular weight of 119.16 g/mol. It has a density of 1.032 g/mL at 25ºC and a boiling point of 233-234ºC(lit.). The melting point is -24ºC(lit.).

Scientific Research Applications

Medicinal Chemistry

In medicinal chemistry, 2,2-Dideuterio-2-phenylacetonitrile is utilized as a building block for the synthesis of complex molecules. . This stability can be crucial in extending the half-life of drugs within the body, thereby enhancing their efficacy.

Organic Synthesis

2,2-Dideuterio-2-phenylacetonitrile: serves as an important intermediate in organic synthesis. . The presence of deuterium atoms can significantly alter the reaction pathways and kinetics, leading to more selective and controlled synthesis processes.

Analytical Chemistry

. Due to its deuterated nature, it can be easily distinguished from non-deuterated compounds, allowing for precise and accurate measurement of substances within complex mixtures.

Drug Discovery

. This can help in understanding the metabolism and distribution of drugs within biological systems.

Material Science

In material science, 2,2-Dideuterio-2-phenylacetonitrile is explored for its potential in creating novel materials. .

Environmental Studies

2,2-Dideuterio-2-phenylacetonitrile: is studied for its behavior and effects in environmental systems. .

Agricultural Research

In agricultural research, derivatives of phenylacetonitrile, which include 2,2-Dideuterio-2-phenylacetonitrile , are investigated for their role in plant growth and development. .

Biochemistry

Finally, in biochemistry, 2,2-Dideuterio-2-phenylacetonitrile is used to study enzyme-catalyzed reactions involving nitriles. .

Future Directions

Phenylacetonitrile, a related compound, has been studied as an alternative electrolyte for safe and high-performance supercapacitors. This suggests potential future directions for the use of 2,2-Dideuterio-2-phenylacetonitrile in similar applications.

Mechanism of Action

Target of Action

The primary target of 2,2-Dideuterio-2-phenylacetonitrile (also known as Phenylacetonitrile or PAN) is the olfactory system of predators . It acts as an olfactory aposematic signal, warning predators of the presence of a potentially harmful substance .

Mode of Action

PAN interacts with the olfactory receptors of predators, signaling the presence of a toxic substance . This interaction triggers an aversion response in the predator, deterring them from attacking the organism producing the PAN .

Biochemical Pathways

PAN is biosynthesized from phenylalanine, catalyzed by the enzyme CYP305M2 . When a predator attacks, PAN is converted into hydrogen cyanide (HCN), a highly toxic compound . This conversion is part of the organism’s defense mechanism .

Pharmacokinetics

It is known that the compound has a molecular weight of 11916 g/mol and a density of 1.032 g/mL at 25ºC . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in biological systems.

Result of Action

The conversion of PAN to HCN results in food poisoning in predators . This toxic effect serves as a deterrent, protecting the organism producing the PAN from predation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of PAN. For instance, the compound’s boiling point is 233-234ºC , suggesting that it may be volatile at high temperatures. Its flash point is 102ºC , indicating that it may be flammable under certain conditions. These properties should be taken into account when considering the compound’s behavior in different environments.

Synthesis routes and methods I

Procedure details

Using the procedure described in Example 84, the title compound was prepared from 17.0 g (0.010 mole) of 3-phenyphenol and 9.1 ml (0.105 mole) of chlorosulfonyl isocyanate in 100 ml of toluene to obtain 19.0 g (77%) of white flakes, mp 197°-199° C. (benzene-acetonitrile).

Synthesis routes and methods II

Procedure details

A mixture of 0.635 g. (0.005 mole) benzyl chloride, O.50 g. sodium cyanide (0.010 mole), 0.53 g. (0.0005 mole) compound I (R = --CH2CH2 -O--2CH2CH3), and 15 ml. acetonitrile was stirred at reflux for 3.0 hours, at which time vapor-phase chromatographic analysis of the reaction mixture showed complete consumption of benzyl chloride and formation of phenylacetonitrile as the sole product. The reaction mixture was poured into water and extracted with petroleum ether to afford phenylacetonitrile and recovered catalyst I (82% yield).

Synthesis routes and methods III

Procedure details

To a solution of 40.00 g(180 mmoles) of benzyl alcohol in 530 ml of dichloromethane was added within 5 min 32.7 ml (450 mmoles) of thionyl chloride. The solution was evaporated in vacuo to dryness, which was repeated after toluene addition: 46.30 g (106.9%) of crude benzyl chloride, which was dissolved in 230 ml of dimethylformamide and treated with 23.50 g (360 mmoles) of potassium cyanide. The mixture was heated for 4 hours to 50-55° C. The salt was filtered off and the filtrate evaporated in vacuo to dryness, which was repeated after the addition of water, the residue was taken up in ether and extracted with 1N NaOH. The ether phase is evaporated to dryness to yield 41.20 g (99.0%) of crude benzyl cyanide.

Synthesis routes and methods IV

Procedure details

Synthesis routes and methods V

Procedure details